Cas no 1380672-07-0 (G007-LK)

• Product Name: G007-LK
• CAS No: 1380672-07-0
• MF: C₂₅H₁₆ClN₇O₃S
• MW: 529.957641601563
• MDL: MFCD28167833
• CID: 2097282
• PubChem ID: 67960134
• Update Time: 2024-11-02

G007-LK Chemical and Physical Properties

Names and Identifiers

• G007LK
• (E)-4-(5-(2-(4-(2-chlorophenyl)-5-(5-(methylsulfonyl)pyridin-2-yl)-4H-1,2,4-triazol-3-yl)vinyl)-1,3,4-oxadiazol-2-yl)benzonitrile
• G007-LK
• 4-{5-[(E)-2-{4-(2-Chlorophenyl)-5-[5-(Methylsulfonyl)pyridin-2-Yl]-4h-1,2,4-Triazol-3-Yl}ethenyl]-1,3,4-Oxadiazol-2-Yl}benzonitrile
• benzonitrile, 4-[5-[(1E)-2-[4-(2-chlorophenyl)-5-[5-(methylsulfonyl)-2-pyridinyl]-4H-1,2,4-triazol-3-yl]ethenyl]-1,3,4-oxadiazol-2-yl]-
• 4hyf
• HIWVLHPKZNBSBE-OUKQBFOZSA-N
• C25H16ClN7O3S
• 4-[5-[(E)-2-[4-(2-Chlorophenyl)-5-(5-methylsulfonylpyridin-2-yl)-1,2,4-triazol-3-yl]ethenyl]-1,3,4-o
• 4-[5-[(E)-2-[4-(2-chlorophenyl)-5-(5-methylsulfonylpyridin-2-yl)-1,2,4-triazol-3-yl]ethenyl]-1,3,4-oxadiazol-2-yl]benzonitrile
• benzonitrile, 4-[5-[(1E)-2-[4-(2-chlorophenyl)-5-[5-(methylsulfonyl)-2-pyrid
• AS-75199
• CHEMBL2325503
• SCHEMBL9904845
• NCGC00390587-03
• NCGC00390587-01
• AKOS030526468
• CCG-269912
• DA-73602
• GLXC-03333
• J-690154
• BRD-K12198961-001-01-8
• A1-02247
• G-007-LK
• s7239
• EX-A656
• 1AK
• 4-{5-[(1E)-2-[4-(2-chlorophenyl)-5-(5-methanesulfonylpyridin-2-yl)-4H-1,2,4-triazol-3-yl]ethenyl]-1,3,4-oxadiazol-2-yl}benzonitrile
• Q27451850
• SCHEMBL9904844
• AC-33045
• BDBM50427989
• 1380672-07-0
• 1-[6-(3,5-Dichloro-4-hydroxyphenyl)-4-({trans-4-[(dimethylamino)methyl]cyclohexyl}amino)-1,5-naphthyridin-3-yl]ethanone hydrochlorid e (1:1)

• MDL： MFCD28167833
• Inchi： 1S/C25H16ClN7O3S/c1-37(34,35)18-10-11-20(28-15-18)24-31-29-22(33(24)21-5-3-2-4-19(21)26)12-13-23-30-32-25(36-23)17-8-6-16(14-27)7-9-17/h2-13,15H,1H3/b13-12+
• InChI Key： HIWVLHPKZNBSBE-OUKQBFOZSA-N
• SMILES： ClC1C=CC=CC=1N1C(/C=C/C2=NN=C(C3C=CC(C#N)=CC=3)O2)=NN=C1C1C=CC(=CN=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 529.0723863 g/mol
• Monoisotopic Mass: 529.0723863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 149
• Molecular Weight: 530.0

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-5 g/L) (25 ºC),

G007-LK Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles